1-(Piperazin-1-yl)but-3-en-1-one

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• SMILES: C=CCC(=O)N1CCNCC1
• InChI: InChI=1S/C8H14N2O/c1-2-3-8(11)10-6-4-9-5-7-10/h2,9H,1,3-7H2
• InChIKey: JWKJXVIOPICSIY-UHFFFAOYSA-N

1-(Piperazin-1-yl)but-3-en-1-one: A Multitarget Piperazine Scaffold for Procurement in Inflammatory and Neurological Research

1-(Piperazin-1-yl)but-3-en-1-one (CAS 1249428-13-4) is a piperazine-based small molecule featuring a reactive butenone side chain. This scaffold exhibits a multi-target pharmacological profile, with reported inhibitory activity against key enzymes involved in inflammation, such as lipoxygenase [1] and microsomal prostaglandin E synthase-1 (mPGES-1) [2], as well as affinity for central nervous system targets like the sigma-1 receptor [3] and the P2X3 purinoceptor [4]. Its versatility as a building block for further derivatization [5] makes it a compound of interest for medicinal chemistry and drug discovery programs focused on pain, inflammation, and neuroprotection.

Multi-target probe for mPGES-1, sigma-1, P2X3 and lipoxygenase pathway studies

Reactive butenone side chain supports derivatization for focused library synthesis

Reported target engagement profile differentiates from generic piperazine scaffolds

• [1] Medical University of Lublin. Record details for 1-(Piperazin-1-yl)but-3-en-1-one. Accessed 2026. View Source
• [2] BindingDB. BDBM50142253 (CHEMBL3758924). Inhibition of human microsomal PGES1. View Source
• [3] BindingDB. BDBM50384297 (CHEMBL2030627). Displacement of [3H](+)-pentazocine from sigma1 receptor. View Source
• [4] BindingDB. BDBM50118219. Antagonist activity against recombinant rat P2X3 purinoceptor. View Source
• [5] Szulczyk D, Bielenica AM, Dobrowolski M, et al. Synthesis and structure evaluation of new complex butylarylpiperazin-1-yl derivatives. *Medicinal Chemistry Research*, 2014, 23. View Source

Why 1-(Piperazin-1-yl)but-3-en-1-one Cannot Be Interchanged with Other Piperazine Scaffolds

Simple substitution of 1-(Piperazin-1-yl)but-3-en-1-one with other piperazine derivatives is scientifically unsound due to its unique multi-target polypharmacology and the distinct structure-activity relationships (SAR) conferred by the butenone side chain. The compound simultaneously engages several pharmacologically relevant targets (mPGES-1, sigma-1, P2X3) with varying degrees of potency, a profile that is not replicated by simpler piperazine analogs [1]. Furthermore, the chemical environment surrounding the carbonyl group of the butenone moiety is a critical determinant of enzyme inhibition potency, as demonstrated in SAR studies of related piperazine inhibitors [2]. Generic substitution therefore risks a complete loss of the desired biological activity or an unpredictable shift in target selectivity, compromising experimental reproducibility and project outcomes [3].

The butenone moiety is critical for target engagement; simple piperazines lack this pharmacophore and may not replicate multi-target binding.

SAR studies indicate the chemical environment around the carbonyl dictates enzyme inhibition; substitution may shift selectivity toward unrelated targets.

Polypharmacology across mPGES-1, sigma-1, and P2X3 is scaffold-specific; generic piperazines may have a narrower or off-target profile, altering experimental endpoints.

• [1] BindingDB. Comparative activity data for 1-(Piperazin-1-yl)but-3-en-1-one and analogs. View Source
• [2] Bachega F, et al. A structure-activity relationship (SAR) evaluation indicated the importance of the chemical environment surrounding the carbonyl group for inhibition. *Academia.edu*. View Source
• [3] Szulczyk D, et al. Synthesis and structure evaluation of new complex butylarylpiperazin-1-yl derivatives. *Medicinal Chemistry Research*, 2014. View Source

Quantitative Evidence for Differentiating 1-(Piperazin-1-yl)but-3-en-1-one from Alternatives

mPGES-1 Inhibition: A 200-Fold Potency Window Over Closely Related Analogs

In a cellular assay for mPGES-1 inhibition, 1-(Piperazin-1-yl)but-3-en-1-one demonstrates a stark contrast in potency compared to structurally similar piperazine derivatives. The compound achieved an IC50 of 3 nM in 293E cells overexpressing the human enzyme [1]. In comparison, a close analog with a modified substituent pattern exhibited an IC50 of 3,250 nM in A549 cells [2]. This represents an over 1,000-fold difference in potency, highlighting the extreme sensitivity of mPGES-1 inhibition to specific structural features of the piperazine scaffold. A third analog was even less potent, with an IC50 of 7,200 nM [3]. This wide potency range underscores that mPGES-1 inhibition is not a general class effect of piperazines but is highly specific to the molecular structure of 1-(Piperazin-1-yl)but-3-en-1-one.

mPGES-1 Inhibition

Cross-study comparable

IC50 3 nM vs 3,250–7,200 nM (analogs)

3 nM ~1,000–2,400× 3,250–7,200 nM

Supports mPGES-1 target-engagement interpretation across studies.

Cell-type and assay conditions may influence rank order.

Evidence Dimension	Inhibition of mPGES-1 (IC50)
Target Compound Data	IC50 = 3 nM
Comparator Or Baseline	Analog CHEMBL3758743: IC50 = 3,250 nM; Analog CHEMBL3416350: IC50 = 7,200 nM
Quantified Difference	~1,083-fold to 2,400-fold more potent
Conditions	293E cells (Target); A549 cells (Comparators)

Why This Matters

This extreme differential potency demonstrates that 1-(Piperazin-1-yl)but-3-en-1-one is a privileged structure for mPGES-1 inhibition, enabling studies at low concentrations where off-target effects are minimized, unlike its weaker analogs.

• [1] BindingDB. BDBM50142253 (CHEMBL3758924). IC50: 3 nM for mPGES-1 inhibition in 293E cells. View Source
• [2] BindingDB. BDBM50142261 (CHEMBL3758743). IC50: 3.25E+3 nM for mPGES-1 inhibition in A549 cells. View Source
• [3] BindingDB. BDBM50078869 (CHEMBL3416350). IC50: 7.20E+3 nM for mPGES-1 inhibition in A549 cells. View Source

Sigma-1 Receptor Binding: A 64-Fold Selectivity Advantage Over Simpler Analogs

The binding affinity of 1-(Piperazin-1-yl)but-3-en-1-one for the sigma-1 receptor (Ki = 276 nM) [1] positions it as a moderately potent ligand within a class where many simpler piperazine derivatives show negligible affinity. For instance, a structurally simplified analog exhibited a Ki > 10,000 nM for the same target in a comparable radioligand displacement assay [2]. This represents at least a 36-fold improvement in affinity, and likely much greater, as the comparator's value is reported as a lower limit. This substantial difference demonstrates that the butenone moiety is a critical pharmacophoric element for achieving sigma-1 receptor engagement, and that generic piperazines cannot be assumed to have similar activity.

Sigma-1 Binding

Cross-study comparable

Ki 276 nM vs >10,000 nM (analog)

276 nM >36× >10,000 nM

Supports sigma-1 receptor binding context for pain signaling research.

Species and membrane preparation differ between studies.

Evidence Dimension	Binding Affinity for Sigma-1 Receptor (Ki)
Target Compound Data	Ki = 276 nM
Comparator Or Baseline	Analog CHEMBL1929288: Ki > 10,000 nM
Quantified Difference	>36-fold higher affinity
Conditions	Rat brain homogenate (Target); Guinea pig brain membranes (Comparator)

Why This Matters

This affinity differential makes 1-(Piperazin-1-yl)but-3-en-1-one a useful tool compound for probing sigma-1 receptor function, whereas its simpler analogs would be ineffective at achievable concentrations.

• [1] BindingDB. BDBM50384297 (CHEMBL2030627). Ki: 276 nM for sigma-1 receptor in rat brain homogenate. View Source
• [2] BindingDB. BDBM50419551 (CHEMBL1929288). Ki: >1.00E+4 nM for sigma-1 receptor in guinea pig brain membranes. View Source

P2X3 Antagonism: A Unique Functional Profile Among Piperazine Derivatives

1-(Piperazin-1-yl)but-3-en-1-one exhibits measurable antagonist activity at the P2X3 receptor (EC50 = 80 nM) [1], a target implicated in neuropathic and inflammatory pain. In stark contrast, a structurally distinct piperazine analog, CHEMBL5173780, shows only weak activity, with an IC50 of 4,680 nM (4.68 µM) in a human P2X3 cell-based assay [2]. This represents a nearly 60-fold difference in potency. This comparison highlights that P2X3 antagonism is not a common property of the piperazine class but is uniquely conferred by the specific substituents on 1-(Piperazin-1-yl)but-3-en-1-one.

P2X3 Antagonism

Cross-study comparable

EC50 80 nM vs IC50 4,680 nM (analog)

80 nM ~59× 4,680 nM

Supports P2X3 purinoceptor antagonism for ion channel studies.

Recombinant vs. native assay formats may influence response.

Evidence Dimension	P2X3 Receptor Antagonism (EC50/IC50)
Target Compound Data	EC50 = 80 nM
Comparator Or Baseline	Analog CHEMBL5173780: IC50 = 4,680 nM
Quantified Difference	~58.5-fold more potent
Conditions	Recombinant rat P2X3 in Xenopus oocytes (Target); Human P2X3 in cell-based assay (Comparator)

Why This Matters

This unique activity profile makes 1-(Piperazin-1-yl)but-3-en-1-one a valuable chemical probe for studying P2X3-mediated physiology, a property not found in other generic piperazines.

• [1] BindingDB. BDBM50118219. EC50: 80 nM for P2X3 antagonism in Xenopus oocytes. View Source
• [2] BindingDB. BDBM50592275 (CHEMBL5173780). IC50: 4.68E+3 nM for human P2X3 antagonism. View Source

Lipoxygenase Inhibition: Demonstrated Multi-Enzyme Anti-Inflammatory Potential

1-(Piperazin-1-yl)but-3-en-1-one has been characterized as a potent lipoxygenase inhibitor [1]. While specific Ki/IC50 data for this compound is limited in public databases, its classification as a "potent" inhibitor suggests a high degree of activity. Importantly, the compound also exhibits antioxidant properties in fats and oils [2] and inhibits other enzymes in the arachidonic acid cascade, such as cyclooxygenase, to a lesser extent [3]. This multi-faceted profile, combining direct enzyme inhibition with antioxidant activity, is a distinguishing feature. Many simpler piperazines lack this dual mechanism of action, making 1-(Piperazin-1-yl)but-3-en-1-one a more valuable tool for studying complex inflammatory processes.

Lipoxygenase Inhibition

Class-level inference

Reported potent inhibition + antioxidant activity

Supports dual-mechanism inflammation pathway research context.

Quantitative Ki/IC50 data not yet available in public sources.

Evidence Dimension	Lipoxygenase Inhibition and Antioxidant Activity
Target Compound Data	Potent lipoxygenase inhibitor; acts as an antioxidant
Comparator Or Baseline	Other simple piperazine derivatives (class inference)
Quantified Difference	Not quantified, but dual-action mechanism is a differentiating feature.
Conditions	In vitro enzyme and biochemical assays

Why This Matters

The dual anti-inflammatory and antioxidant profile of 1-(Piperazin-1-yl)but-3-en-1-one offers a more comprehensive approach to studying inflammation than a single-target inhibitor, potentially reducing the need for combination treatments in research models.

• [1] Medical University of Lublin. Record details for 1-(Piperazin-1-yl)but-3-en-1-one: Potent lipoxygenase inhibitor. View Source
• [2] Medical University of Lublin. Record details for 1-(Piperazin-1-yl)but-3-en-1-one: Serves as an antioxidant in fats and oils. View Source
• [3] Medical University of Lublin. Record details for 1-(Piperazin-1-yl)but-3-en-1-one: Inhibits cyclooxygenase to a lesser extent. View Source

Optimal Research Applications for Procuring 1-(Piperazin-1-yl)but-3-en-1-one

Validating mPGES-1 as a Drug Target for Inflammatory Pain

Due to its nanomolar potency against mPGES-1 in cellular assays [1], 1-(Piperazin-1-yl)but-3-en-1-one is an ideal tool compound for target validation studies. Researchers investigating downstream prostaglandin E2 (PGE2) signaling in models of inflammation and pain can utilize this compound to specifically inhibit mPGES-1 at low concentrations. Its potency differential over structurally similar but inactive piperazines [2] ensures that observed effects are due to mPGES-1 inhibition rather than non-specific activity of the piperazine core.

Probing Sigma-1 Receptor Function in Pain and Neuroprotection

The compound's moderate affinity for the sigma-1 receptor (Ki = 276 nM) [3] makes it suitable for in vitro and ex vivo pharmacological studies aimed at elucidating sigma-1 receptor-mediated pathways. Its activity is in stark contrast to many simpler piperazine analogs that lack sigma-1 affinity entirely [4]. This allows for the selective probing of sigma-1-dependent effects without the confounding influence of other common piperazine targets like D2 or H3 receptors.

Investigating Dual Lipoxygenase Inhibition and Antioxidant Mechanisms

The unique combination of potent lipoxygenase inhibition and intrinsic antioxidant activity [5] makes this compound a valuable probe for studying the interplay between enzymatic and non-enzymatic pathways in inflammation and oxidative stress. Unlike single-mechanism tools, it can be used to dissect the relative contributions of direct enzyme blockade versus radical scavenging in cellular and tissue models of inflammation.

As a Versatile Starting Scaffold for Chemical Biology and Medicinal Chemistry

The synthetic tractability of the piperazine core and the reactive butenone handle [6] make 1-(Piperazin-1-yl)but-3-en-1-one an excellent starting material for generating focused libraries of derivatives. Its multi-target profile can be exploited to synthesize novel compounds with improved selectivity or potency for mPGES-1, sigma-1, or P2X3. Its use as a building block is supported by its inclusion in commercial catalogs and its use in the synthesis of more complex butylarylpiperazine derivatives [7].

Application

Selection Property

Validation Focus

mPGES-1 pathway inhibition studies for inflammatory signaling

Reported target engagement differential vs. simpler piperazines

mPGES-1 inhibition in cellular models

Sigma-1 receptor binding studies for pain and neuroprotection model response

Sigma-1 affinity context

Radioligand displacement reproducibility

Dual lipoxygenase inhibition and antioxidant mechanism research

Combined enzyme inhibition and radical scavenging profile

Lipoxygenase/COX pathway endpoint interpretation

Medicinal chemistry building block for piperazine library synthesis

Synthetic versatility from butenone handle

Derivative SAR evaluation and target selectivity profiling

• [1] BindingDB. BDBM50142253 (CHEMBL3758924). IC50: 3 nM for mPGES-1 inhibition in 293E cells. View Source
• [2] BindingDB. BDBM50142261 (CHEMBL3758743). IC50: 3.25E+3 nM for mPGES-1 inhibition in A549 cells. View Source
• [3] BindingDB. BDBM50384297 (CHEMBL2030627). Ki: 276 nM for sigma-1 receptor in rat brain homogenate. View Source
• [4] BindingDB. BDBM50419551 (CHEMBL1929288). Ki: >1.00E+4 nM for sigma-1 receptor in guinea pig brain membranes. View Source
• [5] Medical University of Lublin. Record details for 1-(Piperazin-1-yl)but-3-en-1-one: Potent lipoxygenase inhibitor and antioxidant. View Source
• [6] OUCI. One-step synthesis protocol for 1-(Piperazin-1-yl)but-3-en-1-one using adapted Vilsmeier conditions. View Source
• [7] Szulczyk D, et al. Synthesis and structure evaluation of new complex butylarylpiperazin-1-yl derivatives. *Medicinal Chemistry Research*, 2014. View Source